N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide

• IUPAC Name: 2-[2-(2-anilino-2-oxoethyl)sulfanyl-5-(hydroxymethyl)imidazol-1-yl]-N-cyclopropylacetamide
• InChI: InChI=1S/C17H20N4O3S/c22-10-14-8-18-17(21(14)9-15(23)19-13-6-7-13)25-11-16(24)20-12-4-2-1-3-5-12/h1-5,8,13,22H,6-7,9-11H2,(H,19,23)(H,20,24)
• InChI Key: OUWPIAAYWXJDNX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CN2C(=CN=C2SCC(=O)NC3=CC=CC=C3)CO
• Molecular Formula: C17H20N4O3S
• Molecular Weight: 360.4 g/mol

Description

N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C17H20N4O3S and its molecular weight is 360.43. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-2-(5-(hydroxymethyl)-2-((2-oxo-2-(phenylamino)ethyl)thio)-1H-imidazol-1-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pharmacological Activities

• Microwave-Assisted Synthesis and Pharmacological Activities

  Research by Attimarad, Khedr, and Aldhubiab (2017) demonstrated the synthesis and screening of ethyl 2-[2-arylamino-4-(thiophen-2-yl) thiazol-5-yl] acetates for anti-inflammatory, analgesic, and antioxidant activities. The study highlighted the potential pharmaceutical applications of synthesized compounds with specific substitutions showing significant activities comparable to established drugs like indomethacin and aspirin. Molecular docking studies further provided insights into the compounds' binding modes on cyclooxygenase enzymes, suggesting a methodical approach to drug design based on structural modifications (Attimarad, Khedr, & Aldhubiab, 2017).

• Antimicrobial and Antioxidant Studies

  Research on the synthesis of lignan conjugates and their evaluation for antimicrobial and antioxidant activities revealed that specific synthesized compounds displayed excellent antibacterial and antifungal properties, along with significant antioxidant potential. This study underscores the importance of synthetic chemistry in developing new compounds with potential therapeutic applications (Raghavendra et al., 2016).

• Anticancer Activities

  Duran and Demirayak (2012) synthesized 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives and investigated their anticancer activities. The study identified compounds with reasonable anticancer activity against various cancer cell lines, highlighting the role of structural modifications in enhancing therapeutic potentials of synthetic compounds (Duran & Demirayak, 2012).

Molecular Docking and Design

• Design and Evaluation of Imidazole Derivatives: The design, synthesis, and biological evaluation of imidazole derivatives targeting the dihydropteroate synthase enzyme by Daraji et al. (2021) demonstrate the application of computational tools in drug discovery. The study explored antimicrobial activities against various bacterial strains and provided insights into the compounds' binding modes through molecular docking, underscoring the importance of structure-based drug design (Daraji et al., 2021).